Ethyl 7-bromo-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate

• IUPAC Name: ethyl 7-bromo-4-oxopyrido[1,2-a]pyrimidine-3-carboxylate
• InChI: InChI=1S/C11H9BrN2O3/c1-2-17-11(16)8-5-13-9-4-3-7(12)6-14(9)10(8)15/h3-6H,2H2,1H3
• InChI Key: GJFFMNINJKCVCB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN=C2C=CC(=CN2C1=O)Br
• Molecular Formula: C11H9BrN2O3
• DSSTOX Substance ID: DTXSID20675193
• Molecular Weight: 297.10 g/mol
• CAS RN: 16867-56-4

Description

Ethyl 7-bromo-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate is a chemical compound with the molecular formula C11H9BrN2O3. It is used for experimental and research purposes.

Molecular Structure Analysis

The molecular structure of this compound involves a π-stacking interaction with the 4-oxo-4H-pyrido[1,2-a]pyrimidine ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 297.10500. Other properties such as density, boiling point, melting point, and flash point are not available.

Scientific Research Applications

• A study by Hermecz et al. (1991) describes the synthesis of a new tetracyclic pyrimido[1′,2′:1,2]pyrido[3,2-b]indole ring system using ethyl 9-bromo-4-oxo-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidine-3-carboxylates, highlighting its potential in creating complex molecular structures (Hermecz et al., 1991).

• Another research by Ahmed (2002) details the synthesis of new Pyrido[4″,3″:4″,5″]thieno[2″,3″:4,5]pyrimido[2,1-b][1,3,4]thiadiazine derivatives from a similar compound, indicating its use in the creation of new chemical entities (Ahmed, 2002).

• Ukrainets et al. (2007) improved the method for preparing and purifying ethyl 2-hydroxy-4-oxo-4H-pyrido[1,2-a]-pyrimidine-3-carboxylates, showcasing its importance in chemical synthesis (Ukrainets et al., 2007).

• Research by Tóth et al. (1983) on the tautomerism and Z–E isomerism of ethyl 9-aminomethylene-4-oxo-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidine-3-carboxylates and their homologues contributes to the understanding of chemical isomerism in such compounds (Tóth et al., 1983).

• Landquist (1971) discovered that ethyl 4-oxopyrido[1,2-a]pyrimidine-3-carboxylates can undergo alkylation, forming quaternary salts with potential applications in various chemical reactions (Landquist, 1971).

Safety and Hazards

Ethyl 7-bromo-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate is harmful by inhalation, in contact with skin, and if swallowed. In case of skin contact, it is advised to immediately wash skin with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes. In case of eye contact, immediately wash skin with copious amounts of water for at least 15 minutes. In case of inhalation, remove to fresh air. In case of ingestion, wash out mouth with copious amounts of water for at least 15 minutes.